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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide

CAS No.: 2912-76-7

Cat. No.: B1280379

Get Quote

Technical Support Center: Nitration of 2-
Hydroxybenzamide
Ticket Subject: Optimization & Troubleshooting of Dinitro-species Formation Assigned

Specialist: Senior Application Scientist, Organic Synthesis Division[1]

Executive Summary & Reaction Logic
The nitration of 2-hydroxybenzamide is an Electrophilic Aromatic Substitution (EAS) governed

by the competing directing effects of the hydroxyl (-OH) and amide (-CONH₂) groups.

The Driver: The -OH group (Position 2) is a strong activator and directs incoming

electrophiles to the ortho (Pos 3) and para (Pos 5) positions.

The Brake: The -CONH₂ group (Position 1) is a deactivator and meta-director. However, the

activation power of the phenol group dominates the reaction kinetics.

The Pathway: The reaction typically proceeds stepwise:[2]
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Mono-nitration: Favoring the less sterically hindered C5 position (forming 5-

nitrosalicylamide).

Di-nitration: Requiring stronger conditions to overcome the deactivated ring of the mono-

nitro intermediate to place a second nitro group at C3 (forming 2-hydroxy-3,5-

dinitrobenzamide).

Mechanistic Pathway Diagram
The following flow illustrates the critical branching points where impurities (hydrolysis products)

or incomplete reactions occur.
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Caption: Reaction cascade showing the stepwise nitration and the critical risk of amide

hydrolysis under acidic forcing conditions.

Troubleshooting Guide (Q&A Format)
Issue 1: "I am only isolating the mono-nitrated product
(5-nitrosalicylamide)."
User Report:The reaction turns yellow, but LCMS shows mostly mass 182 (mono) and very

little mass 227 (dinitro).

Root Cause: The first nitro group strongly deactivates the benzene ring, raising the activation

energy required for the second substitution. Standard "mild" nitration conditions (e.g., dilute

HNO₃ or room temperature) are insufficient to drive the reaction to completion.

Corrective Action:

Increase Acid Strength: Switch from neat HNO₃ to "Mixed Acid" (Conc. H₂SO₄ + Fuming

HNO₃). The sulfuric acid acts as a dehydrating agent, increasing the concentration of the

active nitronium ion (

).[3]

Thermal Push: Once the addition of acid is complete and the exotherm from the first nitration

subsides, heat the reaction mixture to 50–60°C for 1–2 hours.

Protocol Check: Ensure you are using at least 2.2 to 2.5 equivalents of nitric acid relative to

the starting amide.

Issue 2: "My product yield is low, and I see a carboxylic
acid peak in NMR."
User Report:The product melts at the wrong temperature, and I see a loss of the amide protons

in the NMR spectrum.

Root Cause: Acid-Catalyzed Hydrolysis. The amide bond (-CONH₂) is susceptible to hydrolysis

in hot, strong acid, converting your target (benzamide) into 3,5-dinitrosalicylic acid.[1] This is

the most common failure mode in this synthesis.
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Corrective Action:

Temperature Ceiling: Do not exceed 65°C. Hydrolysis rates increase exponentially with

temperature in strong acid.

Quench Rapidly: Do not let the reaction stir overnight. Once TLC/HPLC indicates

consumption of the mono-nitro intermediate, immediately pour the reaction mixture onto

crushed ice to dilute the acid and stop hydrolysis.

Anhydrous Conditions: Minimize water in the starting reagents. Use fuming HNO₃ and 98%

H₂SO₄. Water acts as the nucleophile that attacks the amide.[4]

Issue 3: "The reaction mixture is uncontrollable/fuming
violently."
User Report:Upon adding the nitric acid, the temperature spiked and brown gas (NOx) evolved

rapidly.

Root Cause: Runaway exotherm and oxidation. The phenol group makes the ring electron-rich

and highly reactive. Adding acid too fast causes immediate multi-nitration and oxidative

degradation.

Corrective Action:

Cryogenic Addition: The addition of the nitrating agent must be performed at 0°C to 5°C

(ice/salt bath).

Dropwise Addition: Add the nitrating mixture over 30–60 minutes.

Ventilation: Ensure the setup allows for the escape of NOx gases (brown fumes) which are

inevitable but should be minimized.

Validated Experimental Protocol
Standardized procedure for the synthesis of 2-hydroxy-3,5-dinitrobenzamide.

Reagents & Equipment[5][6][7]
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Starting Material: 2-Hydroxybenzamide (Salicylamide) [1.0 eq]

Solvent/Catalyst: Conc. Sulfuric Acid (H₂SO₄, 98%) [5.0 vol]

Reagent: Fuming Nitric Acid (HNO₃, >90%) [2.2 eq]

Quench: Crushed Ice / Water

Step-by-Step Workflow
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Step Action Critical Parameter Explanation

1 Dissolution Temp < 10°C

Dissolve Salicylamide

in H₂SO₄. The solution

may darken; keep

cool to prevent

sulfonation or

hydrolysis.

2 Preparation Mix HNO₃/H₂SO₄

Prepare the "Mixed

Acid" separately and

cool it. Adding neat

HNO₃ directly to the

amide can cause local

hot spots.

3 Nitration (Part A) 0°C – 5°C

Add Mixed Acid

dropwise. This installs

the first nitro group

(mostly C5).

Exothermic.

4 Nitration (Part B) 45°C – 55°C

After addition, warm

the flask. This

provides the energy to

overcome the

deactivated ring for

the second nitro group

(C3). Stir for 1-2h.

5 Quench Pour onto Ice

Dilutes acid rapidly to

stop reaction and

precipitate the

product.

6 Isolation Filter & Wash Filter the yellow solid.

Wash copiously with

cold water to remove

acid traces (prevents
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hydrolysis during

drying).

7 Purification Recrystallization

Recrystallize from

Ethanol/Water (if

necessary) to remove

mono-nitro isomers.

Physicochemical Data Reference
Use the table below to validate your isolated product against known standards.

Compound
Molecular
Weight

Melting Point
Solubility
(Water)

Appearance

Salicylamide

(SM)
137.14 g/mol 140–144°C

Low (Cold), High

(Hot)
White powder

5-

Nitrosalicylamide
182.13 g/mol 226–228°C Low Light yellow solid

3,5-

Dinitrosalicylami

de

227.13 g/mol 181–183°C Insoluble
Bright yellow

needles

3,5-

Dinitrosalicylic

Acid

228.12 g/mol 173–174°C Moderate (Hot)
Yellow crystalline

solid

Note: The melting point of the dinitro-amide (181°C) is distinct from the dinitro-acid (173°C). A

mixed melting point depression will occur if hydrolysis has occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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